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Compound of Interest

5-(Methylthio) Thiophene-2-
Carbaldehyde

Cat. No.: B1349795

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 5-(methylthio)thiophene-2-carbaldehyde. The information is
curated for professionals in research and development, with a focus on data presentation and
experimental methodologies.

Chemical and Physical Properties

5-(Methylthio)thiophene-2-carbaldehyde is a substituted thiophene derivative with the CAS
number 24445-35-0. It serves as a versatile intermediate in various chemical syntheses.[1]
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Property Value Reference
Molecular Formula CeHeOS2 [1]
Molecular Weight 158.24 g/mol [1]
Physical Form Solid
Melting Point 26 °C [1]
Boiling Point 95 °C at 0.4 mmHg [1]
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Spectroscopic Data

Detailed experimental spectroscopic data for 5-(methylthio)thiophene-2-carbaldehyde is not
widely available in the public domain. However, based on the analysis of structurally similar
compounds, the following are the expected spectral characteristics.
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Chemical Shift (6) ppm

Provisional Assignment

~182 Aldehyde carbon (C=0)
~150 Thiophene carbon (C5)
~145 Thiophene carbon (C2)
~137 Thiophene carbon (C3)
~125 Thiophene carbon (C4)
~15 Methylthio carbon (-SCH3)

IR Spectroscopy (Predicted)

Wavenumber (cm~?)

Assignment
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C=0 stretching (aldehyde)

~2820 and ~2720

C-H stretching (aldehyde)

~3100 C-H stretching (thiophene ring)
~2920 C-H stretching (methyl group)
~1400-1550 C=C stretching (thiophene ring)

Mass Spectrometry (Predicted)

mlz

Assignment
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157 [M-H]*
129 [M-CHOJ*

Experimental Protocols

General Spectroscopic Analysis Methodologies
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The following are generalized protocols for acquiring spectroscopic data for compounds such

as 5-(methylthio)thiophene-2-carbaldehyde.

Sample Preparation: Dissolve 10-20 mg of the sample in approximately 0.7 mL of deuterated
chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal standard.

'H NMR Acquisition: Use a spectrometer operating at 300 MHz or higher. Acquire the
spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence with a
sufficient relaxation delay to ensure accurate integration of all carbon signals.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)
or as a solution in a suitable solvent (e.g., CCla).

Data Acquisition: Record the spectrum over a range of 4000 to 400 cm~1* using a Fourier-
transform infrared (FTIR) spectrometer.

Sample Introduction: For a volatile compound, gas chromatography-mass spectrometry (GC-
MS) is a suitable method. Inject a dilute solution of the sample in a volatile solvent into the
GC.

lonization: Use electron ionization (El) at 70 eV.

Analysis: Record the mass-to-charge ratio (m/z) of the resulting fragments.

Synthesis Protocol: Vilsmeier-Haack Formylation

A plausible synthetic route for 5-(methylthio)thiophene-2-carbaldehyde is the Vilsmeier-

Haack formylation of 2-(methylthio)thiophene. The following is a representative protocol

adapted from the formylation of similar thiophene derivatives.[2][3]

Reagents:
o 2-(Methylthio)thiophene

o Phosphorus oxychloride (POCIs3)
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o N,N-Dimethylformamide (DMF), anhydrous
o Dichloromethane (DCM), anhydrous

o Ice

o Saturated sodium bicarbonate solution

o Brine

o Anhydrous magnesium sulfate

e Procedure:

o To a stirred solution of anhydrous DMF (3 equivalents) in anhydrous DCM, slowly add
POCIs (1.2 equivalents) at 0 °C under an inert atmosphere.

o Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

o Add a solution of 2-(methylthio)thiophene (1 equivalent) in anhydrous DCM to the
Vilsmeier reagent at 0 °C.

o Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring
the reaction by thin-layer chromatography (TLC).

o Carefully pour the reaction mixture onto crushed ice with vigorous stirring.
o Neutralize the aqueous solution with a saturated sodium bicarbonate solution.
o Extract the product with DCM (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure to yield the crude product.

o Purify the product by column chromatography or distillation under reduced pressure.

Reactivity and Applications
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The aldehyde group in 5-(methylthio)thiophene-2-carbaldehyde is susceptible to nucleophilic
attack, making it a valuable precursor for a variety of chemical transformations, including
condensation reactions, oxidations, and reductions.

This compound is a key building block in several areas:

e Pharmaceuticals: It serves as an intermediate in the synthesis of bioactive molecules and
drug candidates.[1]

e Agrochemicals: It is used in the development of new pesticides and herbicides.[1]

e Materials Science: The thiophene moiety makes it suitable for creating organic
semiconductors and conductive polymers.[1]

o Flavors and Fragrances: It is also utilized in the flavor and fragrance industry.
Safety Information
5-(Methylthio)thiophene-2-carbaldehyde is classified as hazardous.[4]
» Signal Word: Danger
e Hazard Statements:

o H302: Harmful if swallowed

o H315: Causes skin irritation

o H317: May cause an allergic skin reaction

o H318: Causes serious eye damage

o H335: May cause respiratory irritation
e Pictograms:

o Corrosion

o Exclamation mark
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Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be followed when handling this compound.
Work should be conducted in a well-ventilated fume hood.

Visualizations

The following diagrams illustrate key concepts related to the synthesis and application of 5-
(methylthio)thiophene-2-carbaldehyde.
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Caption: Synthetic workflow for 5-(methylthio)thiophene-2-carbaldehyde.
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Caption: Thiophenes as privileged structures in drug discovery.
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Caption: General reactivity of an aldehyde with a nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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